Cas no 13039-54-8 (5'-Adenylic acid,monomethyl ester (8CI,9CI))
13039-54-8 structure
Product Name:5'-Adenylic acid,monomethyl ester (8CI,9CI)
CAS No:13039-54-8
MF:C11H16N5O7P
MW:361.247802734375
CID:119219
PubChem ID:3082029
Update Time:2025-04-18
5'-Adenylic acid,monomethyl ester (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5'-Adenylic acid,monomethyl ester (8CI,9CI)
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl methyl hydrogen phosphate
- adenosine 5'-(O-methylphosphate)
- 5'Adenylic acid, monomethyl ester
- 5'-Adenylic acid, monomethyl ester
- 5'-O-[hydroxy(methoxy)phosphoryl]adenosine
- Adenosine 5'-methyl phosphate
- Adenosine, 5'-(phosphoric acid methyl ester)
- MEPA
- XM7
- DTXSID70156503
- Adenosine 5/'-(O-methylphosphate)
- 5'-O-[(R)-hydroxy(methoxy)phosphoryl]adenosine
- 13039-54-8
- SCHEMBL25242406
-
- Inchi: 1S/C11H16N5O7P/c1-21-24(19,20)22-2-5-7(17)8(18)11(23-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H,19,20)(H2,12,13,14)/t5-,7-,8-,11-/m1/s1
- InChI Key: OYQVPLDFZZKUTQ-IOSLPCCCSA-N
- SMILES: P(=O)(O)(OC)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 361.07888
- Monoisotopic Mass: 361.078734
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 501
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _3
- Topological Polar Surface Area: 175
Experimental Properties
- Density: 2.07
- Boiling Point: 707.7°Cat760mmHg
- Flash Point: 381.8°C
- Refractive Index: 1.806
- PSA: 175.07
- LogP: -0.62770
5'-Adenylic acid,monomethyl ester (8CI,9CI) Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
13039-54-8 (5'-Adenylic acid,monomethyl ester (8CI,9CI)) Related Products
- 1927-31-7(2'-Deoxy-5'-ATP)
- 653-63-4(2’-Deoxyadenosine 5’Monophosphate)
- 60-92-4(Cyclic AMP)
- 56-65-5(Adenosine 5'-Triphosphate)
- 61-19-8(Adenosine monophosphate)
- 18422-05-4(Adenosine 5'-monophosphate monohydrate)
- 102029-87-8(Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt)
- 75607-67-9(Fludarabine phosphate)
- 29984-33-6(9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)
- 58-64-0(Adenosine 5'-Diphosphate)
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